3-(1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl)quinazolin-4(3H)-one

• IUPAC Name: 3-[1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl]quinazolin-4-one
• InChI: InChI=1S/C20H21N3O3/c1-13-10-17(14(2)26-13)19(24)22-9-5-6-15(11-22)23-12-21-18-8-4-3-7-16(18)20(23)25/h3-4,7-8,10,12,15H,5-6,9,11H2,1-2H3
• InChI Key: IDQUXFILZWTGRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCCC(C2)N3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

3-(1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl)quinazolin-4(3H)-one, also known as DMFQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. DMFQ belongs to the class of quinazoline derivatives, which have been extensively studied for their therapeutic properties.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Synthesis of Thiazolidinones and Triazine-Based Compounds : Thiazolidinone derivatives, synthesized from a key intermediate resembling the quinazolinone structure, have been evaluated for antimicrobial activity against a range of bacteria and fungi, demonstrating significant antimicrobial properties (Patel, Patel, Kumari, & Patel, 2012).
• Antifungal Studies : Quinazolinone derivatives have been explored for their antifungal activities, indicating potential applications in the treatment of fungal infections (Shivan & Holla, 2011).

Synthesis and Biological Activities

• Synthesis of Bis Quinazolinone Derivatives : Novel bis quinazolinone derivatives have been synthesized and their insecticidal efficacy evaluated, indicating potential uses in pest control (El-Shahawi, El-ziaty, Morsy, & Aly, 2016).
• Antioxidant Studies : Quinazolin derivatives have been assessed for their antioxidant properties, showing promising results in scavenging activities against free radicals (Al-azawi, 2016).

Synthesis Techniques and Medicinal Chemistry

• Microwave-Assisted Synthesis of Antiviral Agents : Novel 2,3-disubstituted quinazolin-4(3H)-ones synthesized by microwave technique have shown antiviral activities against respiratory and biodefense viruses (Selvam, Vijayalakshimi, Smee, Gowen, Julander, Day, & Barnard, 2007).
• Synthesis of Anti-Tubercular Agents : The 2,4-diaminoquinazoline series has been identified as an effective inhibitor of Mycobacterium tuberculosis, providing a potential lead in tuberculosis drug discovery (Odingo et al., 2014).

Other Applications

• Cardiotonic and Hypotensive Agents : Piperidine derivatives with a quinazoline ring system have been tested for their cardiotonic and hypotensive activities, showing potential as antihypertensive agents (Takai et al., 1986).